Cas no 67539-61-1 (Ar,ar,ar-Trinitrobenzenetriamine)

Ar,ar,ar-Trinitrobenzenetriamine structure
67539-61-1 structure
Product Name:Ar,ar,ar-Trinitrobenzenetriamine
CAS No:67539-61-1
MF:C6H6N6O6
MW:258.148439884186
CID:966226
Update Time:2023-08-02

Ar,ar,ar-Trinitrobenzenetriamine Chemical and Physical Properties

Names and Identifiers

    • ar,ar,ar-trinitrobenzenetriamine
    • 4,5,6-trinitrobenzene-1,2,3-triamine
    • triaminotrinitrobenzene
    • MKWKGRNINWTHMC-UHFFFAOYSA-N
    • Ar,ar,ar-Trinitrobenzenetriamine
    • Inchi: 1S/C6H6N6O6/c7-1-2(8)4(10(13)14)6(12(17)18)5(3(1)9)11(15)16/h7-9H2
    • InChI Key: MKWKGRNINWTHMC-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C(=C(C(=C(C=1[N+](=O)[O-])N)N)N)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 258.034882
  • Monoisotopic Mass: 258.034882
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 0
  • Complexity: 344
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 216
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